![molecular formula C21H21NO4 B3907610 4-(1-benzofuran-2-ylcarbonyl)-2-(3-methoxybenzyl)morpholine](/img/structure/B3907610.png)
4-(1-benzofuran-2-ylcarbonyl)-2-(3-methoxybenzyl)morpholine
Overview
Description
4-(1-benzofuran-2-ylcarbonyl)-2-(3-methoxybenzyl)morpholine, also known as BFM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. BFM belongs to the class of morpholine derivatives and has been studied for its ability to modulate the activity of certain enzymes and receptors in the body. In
Mechanism of Action
4-(1-benzofuran-2-ylcarbonyl)-2-(3-methoxybenzyl)morpholine is believed to exert its therapeutic effects through the modulation of enzyme and receptor activity. By inhibiting the activity of acetylcholinesterase and butyrylcholinesterase, this compound increases the levels of acetylcholine in the brain, which is involved in various cognitive processes such as learning and memory. This compound also modulates the activity of the serotonin 5-HT1A receptor and the dopamine D2 receptor, which are involved in the regulation of mood and behavior.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects in the body. It has been shown to reduce inflammation by inhibiting the activity of certain enzymes such as cyclooxygenase-2 and inducible nitric oxide synthase. This compound has also been found to have anti-cancer effects by inducing apoptosis, which is programmed cell death, in cancer cells. This compound has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
4-(1-benzofuran-2-ylcarbonyl)-2-(3-methoxybenzyl)morpholine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to have low toxicity in animal studies. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in certain experiments. This compound also has a short half-life in the body, which can limit its effectiveness in certain therapeutic applications.
Future Directions
There are several future directions for research on 4-(1-benzofuran-2-ylcarbonyl)-2-(3-methoxybenzyl)morpholine. One area of research is the development of this compound derivatives with improved solubility and bioavailability. Another area of research is the investigation of this compound's potential therapeutic effects in various disease models such as Alzheimer's disease and Parkinson's disease. Further studies are also needed to elucidate the exact mechanism of action of this compound and its potential interactions with other drugs. Overall, this compound has shown promising potential as a therapeutic compound, and further research is needed to fully understand its therapeutic properties.
Scientific Research Applications
4-(1-benzofuran-2-ylcarbonyl)-2-(3-methoxybenzyl)morpholine has been studied for its potential therapeutic properties in various scientific research fields. It has been found to have anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been found to modulate the activity of certain receptors such as the serotonin 5-HT1A receptor and the dopamine D2 receptor.
Properties
IUPAC Name |
1-benzofuran-2-yl-[2-[(3-methoxyphenyl)methyl]morpholin-4-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO4/c1-24-17-7-4-5-15(11-17)12-18-14-22(9-10-25-18)21(23)20-13-16-6-2-3-8-19(16)26-20/h2-8,11,13,18H,9-10,12,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBIYGSRZJWVRTG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CC2CN(CCO2)C(=O)C3=CC4=CC=CC=C4O3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.